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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for chromium chloride, with a particular focus on its toxicological properties,
experimental safety protocols, and the cellular mechanisms underlying its effects. This
document is intended to serve as an essential resource for laboratory personnel and
researchers engaged in work that involves this chemical compound.

Section 1: Chemical and Physical Properties

Chromium chloride, most commonly available as chromium(lll) chloride (CrCl3) and its
hexahydrate form (CrCls-6H20), presents as a purple anhydrous solid or a dark green
crystalline hexahydrate.[1] A thorough understanding of its physical and chemical
characteristics is fundamental to its safe handling and use in a research environment.
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Anhydrous Chromium(lil) Chromium(lil) Chloride

Property .
Chloride Hexahydrate
Chemical Formula CrCI3[2] CrCl3-6H20]3]
Molar Mass 158.36 g/mol [2] 266.45 g/mol [3]
Appearance Purple, crystalline solid Dark green, crystalline solid
Melting Point 1152 °C 83 °C
Boiling Point 1300 °C (decomposes) Not available
Density 2.87 g/lcm?3 1.76 g/cm3
Solubility in Water Slightly soluble Soluble
Odor Odorless Odorless
pH 2.4 (0.2M solution) 2-3 (5% aqueous solution)

Section 2: Hazard Identification and Classification

Chromium chloride is classified as a hazardous substance with multiple routes of potential
exposure and associated health effects. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a standardized framework for
communicating these hazards.

Hazard Class GHS Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed

. . _ Causes severe skin burns and
Skin Corrosion/Irritation Category 1

eye damage
] o May cause an allergic skin
Skin Sensitization Category 1 ]
reaction
Corrosive to Metals Category 1 May be corrosive to metals
i . . Toxic to aquatic life with long
Chronic Aquatic Toxicity Category 2

lasting effects
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Signal Word: Warning

Section 3: Toxicological Data

The toxicological profile of chromium chloride is a critical aspect of its safety assessment.
The following table summarizes key quantitative data.

Metric Value Species Route Reference
LD50 (Oral) 1790 mg/kg Rat Oral
LD50 (Oral) 440 mg/kg Rat Oral

LC50 (Aquatic) 63.3 mg/L (48h) Daphnia magna

] Selenastrum
EC50 (Aquatic) 2 mg/L (96h) ]
capricornutum

Section 4: Experimental Protocols for Toxicity
Testing

A comprehensive understanding of the methodologies used to generate toxicological data is
essential for interpreting its significance. The following are detailed protocols for key toxicity
assessments.

Acute Oral Toxicity (LD50) Determination - OECD
Guideline 425 (Up-and-Down Procedure)

This method is a sequential dosing procedure that allows for the estimation of the LD50 with a
reduced number of animals compared to traditional methods.

Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

Experimental Workflow:
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Caption: Workflow for LD50 determination using the Up-and-Down Procedure.
Methodology:

¢ Animal Selection: Healthy, young adult rodents of a single sex (typically females, as they are
often slightly more sensitive) are used. Animals are fasted prior to dosing.

o Dose Administration: The test substance is administered orally in a single dose via gavage.

e Sequential Dosing: A single animal is dosed at a time. If the animal survives, the dose for the
next animal is increased by a constant factor. If the animal dies, the dose for the next animal
is decreased by the same factor.

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.

e LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on
the pattern of survivals and deaths.

Skin Sensitization Assessment - OECD Guideline 442B
(Local Lymph Node Assay: BrdU-ELISA)

This in vivo method assesses the potential of a substance to induce skin sensitization by
measuring the proliferation of lymphocytes in the draining lymph nodes.

Objective: To determine the skin sensitization potential of a substance.
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Methodology:
« Animal Model: Typically, mice are used for this assay.

o Test Substance Application: The test substance is applied topically to the dorsum of both
ears for three consecutive days.

o BrdU Administration: On day 5, a solution of 5-bromo-2'-deoxyuridine (BrdU) is injected
intraperitoneally. BrdU is a thymidine analog that is incorporated into the DNA of proliferating
cells.

e Lymph Node Excision: On day 6, the draining auricular lymph nodes are excised.

o Cell Proliferation Measurement: A single-cell suspension is prepared from the lymph nodes,
and the incorporated BrdU is measured using an ELISA-based method.

o Stimulation Index (SI) Calculation: The Sl is calculated as the ratio of the mean BrdU
incorporation in the test group to that in the vehicle control group. A substance is classified
as a sensitizer if the Sl is > 1.6.

Section 5: Signaling Pathways of Chromium-
Induced Toxicity

Chromium compounds, particularly hexavalent chromium (Cr(V1)), which can be intracellularly
reduced to trivalent chromium (Cr(lll)), exert their toxic effects through complex and
multifactorial mechanisms. These involve the generation of reactive oxygen species (ROS),
DNA damage, and the dysregulation of key cellular signaling pathways.

General Mechanism of Chromium-Induced Cellular
Damage

The following diagram illustrates the overarching mechanism by which chromium induces
cellular toxicity.
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Caption: Cellular uptake and toxicity mechanism of chromium.
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Dysregulation of the AMPK/PGC-1a Signaling Pathway

Recent studies have implicated the disruption of the AMPK/PGC-1a signaling pathway in
chromium-induced mitochondrial dysfunction and apoptosis, particularly in hepatocytes.

Signaling Pathway Diagram:
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Caption: Chromium-induced dysregulation of the AMPK/PGC-1a pathway.
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Exposure to Cr(VI) can lead to an increase in reactive oxygen species (ROS), which in turn can
inhibit the phosphorylation and activation of AMP-activated protein kinase (AMPK). The
subsequent downregulation of PGC-1a, a master regulator of mitochondrial biogenesis, results
in impaired mitochondrial function and can ultimately trigger apoptosis.

Section 6: Safe Handling, Storage, and Disposal

Handling: Use personal protective equipment (PPE) as required, including chemical-resistant
gloves, safety goggles, and a lab coat. Ensure adequate ventilation to avoid the formation of
dust. Do not eat, drink, or smoke when using this product.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Chromium
chloride is deliquescent and hygroscopic, so it should be protected from moisture.

Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations. Do not allow this chemical to enter the environment.

Section 7: First Aid and Emergency Procedures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water. Call a physician or poison control center immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding fire, such as
dry chemical, carbon dioxide, or water spray. When heated to decomposition, it may emit toxic
fumes of hydrogen chloride.

This technical guide is intended to supplement, not replace, the official Material Safety Data
Sheet provided by the manufacturer. Always refer to the specific MSDS for the product you are
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using for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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